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Compound of Interest

Compound Name: p38 MAPK-IN-4

Cat. No.: B160880 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount, especially when working with potent, biologically active compounds

like p38 MAPK-IN-4. This guide provides essential, immediate safety and logistical information,

including detailed operational and disposal plans, to foster a culture of safety and build trust in

handling chemical reagents. By adhering to these procedural, step-by-step instructions, you

can minimize risks and ensure the integrity of your research.

Essential Safety Information at a Glance
Proper handling of p38 MAPK-IN-4 begins with a clear understanding of its potential hazards.

This compound is classified as harmful if swallowed and is very toxic to aquatic life with long-

lasting effects. The following table summarizes the key safety data.
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Hazard
Classification

Pictograms Hazard Statements
Precautionary
Statements

Acute Toxicity, Oral

(Category 4)
GHS07

H302: Harmful if

swallowed.

P264: Wash skin

thoroughly after

handling.

Acute Aquatic Toxicity

(Category 1)
GHS09

H400: Very toxic to

aquatic life.

P270: Do not eat,

drink or smoke when

using this product.

Chronic Aquatic

Toxicity (Category 1)

H410: Very toxic to

aquatic life with long

lasting effects.

P273: Avoid release to

the environment.

P301 + P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell.

P330: Rinse mouth.

P391: Collect spillage.

P501: Dispose of

contents/ container to

an approved waste

disposal plant.

Personal Protective Equipment (PPE): Your First
Line of Defense
A comprehensive personal protective equipment (PPE) strategy is crucial when handling potent

small molecule inhibitors. The following PPE is mandatory when working with p38 MAPK-IN-4
to prevent accidental exposure.

Eye Protection: At a minimum, safety glasses with side shields must be worn.[1] For

procedures with a higher risk of splashing, such as preparing stock solutions, chemical
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splash goggles are required.[1][2] A face shield, worn in conjunction with goggles, offers an

additional layer of protection.[1][2]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required.[3] Given the

potent nature of the compound, double-gloving is recommended, especially when handling

the neat compound or concentrated solutions.[4] Gloves should be inspected for any signs of

degradation or punctures before use and changed immediately if contaminated.[3]

Body Protection: A lab coat or a chemical-resistant apron must be worn to protect skin and

personal clothing from potential contamination.[3]

Respiratory Protection: When handling the compound as a powder outside of a certified

chemical fume hood or biological safety cabinet, a suitable respirator (e.g., an N95) is

recommended to prevent inhalation of aerosols.[4]

Standard Operating Procedures: From Receipt to
Disposal
Adherence to a strict, step-by-step protocol is essential for the safe handling of p38 MAPK-IN-
4.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

The compound should be stored in a tightly sealed container in a cool, well-ventilated area,

away from direct sunlight and sources of ignition.[4]

Recommended storage temperature for the powder is -20°C.[4]

2. Weighing and Solution Preparation:

All manipulations involving the solid compound, including weighing and the preparation of

stock solutions, must be conducted in a certified chemical fume hood or a Class II Biosafety

Cabinet to minimize the risk of inhalation.[3][4]
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The work surface should be covered with absorbent, plastic-backed paper to contain any

potential spills.[4]

Use a dedicated, calibrated analytical balance within the containment unit.[4]

When preparing solutions, slowly add the solvent to the solid to prevent splashing.[4]

Ensure all solutions are clearly labeled with the compound name, concentration, solvent,

date of preparation, and the handler's initials.

3. Handling of Solutions:

Always wear the appropriate PPE as detailed above.

Avoid direct contact with the solution.

Work in a well-ventilated area.

4. Waste Disposal:

All waste materials contaminated with p38 MAPK-IN-4, including disposable gloves,

absorbent paper, and pipette tips, should be collected in a designated, sealed hazardous

waste container.

Dispose of the waste through an approved waste disposal plant, following all local, state, and

federal regulations.[4]

Due to its high aquatic toxicity, it is imperative to prevent the compound from entering the

environment.[4]

5. Spill and Decontamination:

In the event of a spill, evacuate the immediate area and alert others.

Wearing appropriate PPE, cover the spill with an absorbent material.

Carefully collect the absorbed material into a sealed, labeled hazardous waste container.
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Decontaminate the spill area with a suitable cleaning agent.

Emergency First Aid Measures
In case of accidental exposure, immediate action is critical.

If Swallowed: Call a poison control center or doctor immediately for treatment advice.[4]

Have the person rinse their mouth with water.[4] Do not induce vomiting unless told to do so

by a poison control center or doctor.

Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical attention if irritation develops or persists.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] Remove contact lenses if present and

easy to do. Continue rinsing. Get medical attention immediately.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Get medical attention.

Below is a diagram illustrating the safe handling workflow for p38 MAPK-IN-4.
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Safe Handling Workflow for p38 MAPK-IN-4

Receiving & Storage

Handling (in Fume Hood)

Waste Disposal

Emergency Procedures

Receive Compound

Inspect for Damage

Store at -20°C

Don Appropriate PPE

Weigh Solid

Prepare Stock Solution

Use in Experiment

Collect Contaminated Waste

Label Hazardous Waste

Dispose via Approved Vendor

Spill Response First Aid for Exposure

Click to download full resolution via product page

Caption: Workflow for the safe handling of p38 MAPK-IN-4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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